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Compound of Interest

Compound Name: 1-(4-Methylbenzoyl)piperazine

Cat. No.: B039415 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedural information for

the proper disposal of 1-(4-Methylbenzoyl)piperazine.

Disclaimer: A specific Safety Data Sheet (SDS) for 1-(4-Methylbenzoyl)piperazine (CAS No.

111752-26-2) is not readily available. The following guidance is based on the safety data for

structurally related piperazine and benzoyl compounds and established best practices for

laboratory chemical waste disposal. It is crucial to treat this compound as potentially hazardous

and to adhere to all local, state, and federal regulations.

Hazard Profile and Safety Summary
Based on the analysis of similar chemical structures, 1-(4-Methylbenzoyl)piperazine should

be handled as a hazardous substance. The primary hazards are anticipated to be associated

with the piperazine moiety, which is known to cause skin irritation, serious eye damage, and

may cause an allergic skin reaction.

Quantitative Data Summary
The following table summarizes the inferred properties and potential hazards of 1-(4-
Methylbenzoyl)piperazine based on data from analogous compounds.
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Parameter Inferred Information Citation

Chemical Name 1-(4-Methylbenzoyl)piperazine

CAS Number 111752-26-2 [1]

Molecular Formula C12H16N2O [1]

Appearance Likely a solid

Primary Hazards

Expected to cause skin

irritation and serious eye

damage. May be harmful if

swallowed.

[2]

Personal Protective Equipment

(PPE)

Safety goggles or face shield,

chemical-resistant gloves (e.g.,

nitrile), lab coat.

Handling

Use in a well-ventilated area,

preferably within a chemical

fume hood. Avoid generating

dust. Avoid contact with skin

and eyes.

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

Spill Procedure

Absorb spills with an inert,

non-combustible material (e.g.,

sand, vermiculite) and collect

for disposal.

Disposal Method

Dispose of as hazardous

chemical waste in accordance

with all applicable regulations.

Incineration in a licensed

facility is the preferred method.

[2][3]

Experimental Protocols: Disposal Procedure
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The following protocol outlines the step-by-step process for the safe disposal of 1-(4-
Methylbenzoyl)piperazine.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Before handling the compound, ensure you are wearing the appropriate PPE, including

safety goggles, chemical-resistant gloves, and a lab coat.

Conduct all operations involving this compound within a certified chemical fume hood to

minimize inhalation exposure.

2. Waste Segregation and Collection:

Solid Waste:

Place any solid 1-(4-Methylbenzoyl)piperazine waste directly into a designated, properly

labeled hazardous waste container.

This includes contaminated items such as weighing papers, pipette tips, and gloves.

Liquid Waste (Solutions):

Collect all solutions containing 1-(4-Methylbenzoyl)piperazine in a separate, leak-proof,

and clearly labeled hazardous waste container.

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed. Aqueous and organic solvent wastes should be kept separate.[1]

Empty Containers:

"Empty" containers that held 1-(4-Methylbenzoyl)piperazine must be treated as

hazardous waste unless they have been triple-rinsed.

The rinsate from cleaning the container must be collected as hazardous liquid waste.

3. Labeling of Hazardous Waste Containers:
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All hazardous waste containers must be clearly labeled with the words "Hazardous Waste."

[4]

The label must include the full chemical name: "1-(4-Methylbenzoyl)piperazine."

Indicate the primary hazards (e.g., "Irritant," "Skin Sensitizer").

Record the date when the waste was first added to the container.[4]

4. Storage of Hazardous Waste:

Store the sealed hazardous waste containers in a designated satellite accumulation area

within the laboratory.

This area should be away from general lab traffic and incompatible materials.

Ensure secondary containment is used for liquid waste containers to prevent spills.

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.

The preferred method of disposal for piperazine derivatives is high-temperature incineration

in a facility equipped with afterburners and scrubbers to prevent the release of harmful

combustion byproducts.[3]

Never dispose of 1-(4-Methylbenzoyl)piperazine down the drain or in the regular trash.[5]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-(4-
Methylbenzoyl)piperazine.
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Disposal Workflow for 1-(4-Methylbenzoyl)piperazine

Start: Handling 1-(4-Methylbenzoyl)piperazine

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Generate Waste
(Solid, Liquid, Contaminated Items)

Segregate Waste Streams

Solid Waste Container
(Labeled 'Hazardous Waste')

Liquid Waste Container
(Labeled 'Hazardous Waste')

Store in Designated Satellite
Accumulation Area

Arrange for EHS/
Licensed Vendor Pickup

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 1-(4-Methylbenzoyl)piperazine.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of 1-(4-Methylbenzoyl)piperazine, thereby protecting

themselves, their colleagues, and the environment. Always consult your institution's specific

safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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